5-Chloro-3-ethyl-2,3-dihydro-isoindol-1-one

• Molecular Formula: C10H10ClNO
• Molecular Weight: 195.64 g/mol
• IUPAC Name: 5-chloro-3-ethyl-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C10H10ClNO/c1-2-9-8-5-6(11)3-4-7(8)10(13)12-9/h3-5,9H,2H2,1H3,(H,12,13)
• InChI Key: YLPNWMZFAPKBTQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1C2=C(C=CC(=C2)Cl)C(=O)N1

Description

5-Chloro-3-ethyl-2,3-dihydro-isoindol-1-one is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The mixture of 5-chloro-3-ethyl-2,3-dihydro-isoindol-1-one and 6-chloro-3-ethyl-2,3-dihydro-isoindol-1-one was subject to SFC separation (IC 250 mm×50 mm, 5 um, mobile phase A: supercritical CO2, B: IPA (0.05% NH3H2O), A:B=60:40 at 140 mL/min) to give (R or S)-5-chloro-3-ethyl-2,3-dihydro-isoindol-1-one (intermediate A-13-1a) and (S or R)-5-chloro-3-ethyl-2,3-dihydro-isoindol-1-one as one pair of enantiomers and (R or S)-6-chloro-3-ethyl-2,3-dihydro-isoindol-1-one and (S or R)-6-chloro-3-ethyl-2,3-dihydro-isoindol-1-one as another pair of enantiomers.

Synthesis routes and methods II

Procedure details

Under N2 protection, triethylsilane (19.3 g, 166 mmol) and TFA (20 mL) were added successively to a mixture of 5-chloro-3-ethyl-3-hydroxy-2,3-dihydro-isoindol-1-one and 6-chloro-3-ethyl-3-hydroxy-2,3-dihydro-isoindol-1-one (3.52 g, 16.6 mmol). After stirring at room temperature for 2 hours, the reaction mixture was concentrated under reduced pressure. The residue was treated with a satd. aq. solution of NaHCO3 (30 mL) and extracted with DCM (2×30 mL). The combined organic layers were washed with brine, dried over anhy. Na2SO4, filtered and concentrated in vacuo to give a crude mixture of products. The desired regioisomer, 5-chloro-3-ethyl-2,3-dihydro-isoindol-1-one was obtained by prep-HPLC separation as a white solid (0.65 g, 20%). MS: 196.1 (M+H+).